Cas no 62604-17-5 (Carbamic acid, (1-methylethyl)phenyl-, 1-methylethyl ester)

• Product Name: Carbamic acid, (1-methylethyl)phenyl-, 1-methylethyl ester
• CAS No: 62604-17-5
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 438477
• PubChem ID: 71384721
• Update Time: 2025-04-19

Carbamic acid, (1-methylethyl)phenyl-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (1-methylethyl)phenyl-, 1-methylethyl ester
• Propan-2-yl phenyl(propan-2-yl)carbamate
• DTXSID90806972
• 62604-17-5

• Inchi： 1S/C13H19NO2/c1-10(2)14(13(15)16-11(3)4)12-8-6-5-7-9-12/h5-11H,1-4H3
• InChI Key： LKEMAFHCXGWFJL-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(N(C1C=CC=CC=1)C(C)C)=O

Computed Properties

• Exact Mass: 221.14167
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54